Cas no 1308958-74-8 ((2R)-2-(3-phenylpropanamido)propanoic acid)

• Product Name: (2R)-2-(3-phenylpropanamido)propanoic acid
• CAS No: 1308958-74-8
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• MDL: MFCD16050450
• CID: 4587418
• PubChem ID: 42254556
• Update Time: 2025-10-31

(2R)-2-(3-phenylpropanamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(3-phenylpropanamido)propanoic acid
• D-Alanine, N-(1-oxo-3-phenylpropyl)-

• MDL： MFCD16050450
• Inchi： 1S/C12H15NO3/c1-9(12(15)16)13-11(14)8-7-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,13,14)(H,15,16)/t9-/m1/s1
• InChI Key： WHQOVJKEOBDJIV-SECBINFHSA-N
• SMILES： C(O)(=O)[C@@H](C)NC(=O)CCC1=CC=CC=C1

Additional information on (2R)-2-(3-phenylpropanamido)propanoic acid

Introduction to (2R)-2-(3-phenylpropanamido)propanoic Acid (CAS No. 1308958-74-8)

(2R)-2-(3-phenylpropanamido)propanoic acid, identified by its CAS number 1308958-74-8, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This molecule, featuring a chiral center and an amide functional group, has garnered attention due to its potential applications in drug development and therapeutic interventions. The structural features of this compound make it a valuable candidate for further investigation, particularly in the context of enzyme inhibition and molecular recognition.

The compound's name, (2R)-2-(3-phenylpropanamido)propanoic acid, provides detailed insight into its chemical structure. The (2R) configuration indicates the stereochemistry at the second carbon atom, which is crucial for its biological activity. The presence of a phenyl group in the amide side chain adds complexity to its interactions with biological targets, making it a promising scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in the development of chiral drugs due to their enhanced specificity and efficacy compared to their racemic counterparts. (2R)-2-(3-phenylpropanamido)propanoic acid exemplifies this trend, as its stereochemistry plays a pivotal role in determining its pharmacological properties. Researchers have been exploring its potential as a building block for more complex drug molecules, leveraging its unique structural features to modulate biological pathways.

One of the most compelling aspects of (2R)-2-(3-phenylpropanamido)propanoic acid is its versatility in drug design. The amide group can serve as a hinge region for binding to target proteins, while the phenyl ring provides additional interaction points through hydrophobic and π-stacking interactions. This dual functionality makes it an attractive candidate for developing small-molecule inhibitors targeting various therapeutic areas, including oncology, neurology, and inflammation.

Recent studies have highlighted the importance of computational modeling in predicting the binding affinity and selectivity of chiral compounds like (2R)-2-(3-phenylpropanamido)propanoic acid. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have enabled researchers to gain insights into the molecular interactions at an atomic level. These studies have not only validated experimental findings but also provided valuable guidance for optimizing the compound's pharmacokinetic properties.

In addition to its potential as an inhibitor, (2R)-2-(3-phenylpropanamido)propanoic acid has been investigated for its role as a prodrug or a precursor in the synthesis of more complex molecules. Its structural features allow for facile modifications, enabling the development of derivatives with enhanced solubility, bioavailability, or metabolic stability. Such modifications are crucial for improving drug delivery systems and maximizing therapeutic efficacy.

The synthesis of (2R)-2-(3-phenylpropanamido)propanoic acid has also been optimized to ensure high enantiomeric purity and yield. Chiral resolution techniques and asymmetric synthesis methods have been employed to produce enantiomerically pure forms of the compound, which are essential for evaluating its biological activity accurately. These synthetic advancements have opened new avenues for exploring its applications in pharmaceutical research.

Current research is focused on understanding the mechanism of action of (2R)-2-(3-phenylpropanamido)propanoic acid and identifying new therapeutic targets it can modulate. Preclinical studies have demonstrated its potential in inhibiting key enzymes involved in inflammatory pathways, making it a promising candidate for treating chronic inflammatory diseases. Furthermore, its ability to interact with specific protein targets suggests applications in treating neurological disorders where protein misfolding or aggregation plays a critical role.

The development of novel drug candidates often involves interdisciplinary collaboration between chemists, biologists, and pharmacologists. (2R)-2-(3-phenylpropanamido)propanoic acid serves as an excellent example of how such collaboration can lead to innovative therapeutic solutions. By combining synthetic chemistry expertise with biological insights, researchers can design molecules that not only possess high affinity for their targets but also exhibit favorable pharmacokinetic profiles.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug development. (2R)-2-(3-phenylpropanamido)probanonic acid remains at the forefront of this innovation, offering new hope for patients suffering from various diseases. Its unique structural features and versatile applications make it a cornerstone in the quest for next-generation therapeutics.